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Cat. No.: B103396

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-(-)-5-Hexen-2-ol is a chiral alcohol of interest in synthetic organic chemistry, particularly as
a versatile building block for the synthesis of complex chiral molecules. This technical guide
provides a detailed overview of its chemical and physical properties, methods for its
enantioselective synthesis, and an exploration of its potential, though currently limited,
biological significance. The document is intended to serve as a comprehensive resource for
researchers in academia and the pharmaceutical industry.

Core Data and Properties

(R)-(-)-5-Hexen-2-ol is a chiral secondary alcohol. Its key identifiers and physicochemical
properties are summarized below for quick reference.
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Property Value Reference
CAS Number 17397-29-4 [1]
Molecular Formula CeH120 [1]
Molecular Weight 100.16 g/mol [1]

Colorless to pale yellow liquid

Appearance (estimated)

Boiling Point 130-131 °C (lit.)

Density 0.828 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.4320 (lit.)

[0]20/D -15.0°, ¢ = 1% in

Optical Activity Hiorof
chloroform

SMILES C--INVALID-LINK--CCC=C

1S/C6H120/c1-3-4-5-
InChl 6(2)7/h3,6-7H,1,4-
5H2,2H3/t6-/m1/s1

Enantioselective Synthesis: Methodologies and
Experimental Protocols

The synthesis of enantiomerically pure (R)-(-)-5-Hexen-2-ol is crucial for its application as a
chiral building block. The primary route involves the asymmetric reduction of the corresponding
prochiral ketone, 5-hexen-2-one. Biocatalysis has emerged as a green and highly selective
method for this transformation.

Biocatalytic Reduction of 5-Hexen-2-one

The enantioselective reduction of ketones to their corresponding chiral alcohols is a well-
established application of biocatalysis, often employing whole-cell systems or isolated
enzymes.[2] Organisms like Daucus carota (carrot roots) contain carbonyl reductases capable
of stereospecific reductions.[2]
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Experimental Protocol: Bioreduction using Daucus carota

This protocol is a generalized procedure based on known methods for the bioreduction of
ketones.[2]

Materials:

e 5-Hexen-2-one

e Fresh Daucus carota (carrots)
« Distilled water

o Ethyl acetate

e Anhydrous magnesium sulfate

o Standard laboratory glassware and equipment (blender, flasks, magnetic stirrer, separatory
funnel, rotary evaporator)

Procedure:

» Preparation of the Biocatalyst: Wash and peel fresh carrots. Homogenize the carrots in a
blender with an equal weight of distilled water to form a fine pulp.

e Bioreduction: In a flask, add the carrot pulp and 5-hexen-2-one. The substrate concentration
should be optimized, typically starting in the range of 1-5 g/L. Seal the flask and stir the
mixture at room temperature for 24-72 hours. The progress of the reaction can be monitored
by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up and Extraction: After the reaction is complete, filter the mixture to remove the solid
biomass. Saturate the aqueous filtrate with sodium chloride and extract with ethyl acetate (3
X volume of the filtrate).

 Purification: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter
and concentrate the solvent under reduced pressure using a rotary evaporator. The crude
(R)-(-)-5-Hexen-2-ol can be purified by column chromatography on silica gel.
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Logical Workflow for Biocatalytic Synthesis
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Caption: Workflow for the biocatalytic synthesis of (R)-(-)-5-Hexen-2-ol.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies on the biological activity and interaction of (R)-(-)-5-
Hexen-2-ol with cellular signaling pathways. However, general toxicological and metabolic
effects of unsaturated aliphatic alcohols have been investigated.

General Effects of Unsaturated Aliphatic Alcohols

Unsaturated aliphatic alcohols can exhibit a range of biological activities.[3] Some are known to
have toxic effects, which can be more pronounced than their saturated counterparts.[4] The
primary mechanism of toxicity for many alcohols is related to their solvent properties, leading to
membrane damage.[4]

Metabolically, these alcohols can be oxidized by alcohol dehydrogenase, potentially forming
more toxic metabolites.[3] Studies on isolated rat livers have shown that unsaturated alcohols
can lead to a decrease in reduced glutathione (GSH) levels, suggesting an induction of
oxidative stress.[4]

Potential Signaling Pathway Interactions

While no specific pathways have been identified for (R)-(-)-5-Hexen-2-ol, the effects of
alcohols, in a broader sense, on cellular signaling are known. Ethanol, for example, has been
shown to modulate numerous signaling pathways, including those involving receptor tyrosine
kinases and intracellular serine-threonine kinases.[5][6] These alterations can impact gene
expression, protein translation, and neuronal excitability.[5]

Given that (R)-(-)-5-Hexen-2-ol is a small, lipophilic molecule, it is plausible that it could
interact with cell membranes and membrane-associated proteins, potentially influencing
signaling cascades. However, without experimental data, any proposed mechanism remains
speculative.

Hypothetical Signaling Pathway Perturbation

(R)-(-)-5-Hexen-2-ol [ Lartitioning [ cell LUL G Modulation Downstream Signaling Cascade Cellular Response
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Caption: A hypothetical model of (R)-(-)-5-Hexen-2-ol interacting with a cell.

Applications in Drug Development and Research

As a chiral building block, (R)-(-)-5-Hexen-2-ol holds potential in the synthesis of
enantiomerically pure pharmaceuticals and other biologically active molecules.[7] The presence
of both a stereocenter and a terminal alkene allows for a variety of subsequent chemical
transformations, making it a valuable starting material for creating molecular complexity.[8] Its
utility is analogous to other chiral synthons like (R)-(+)-1,2-epoxy-5-hexene, which is used in
the synthesis of anticancer drugs.[9]

Conclusion

(R)-(-)-5-Hexen-2-ol is a chiral alcohol with well-defined physical and chemical properties.
While its biological activity remains largely unexplored, its value as a chiral building block in
organic synthesis is significant. The development of efficient and sustainable synthetic
methods, such as biocatalysis, will be key to unlocking its full potential in research and drug
development. Future studies are warranted to investigate its specific biological effects and
interactions with cellular signaling pathways, which could reveal novel applications for this
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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